N-(4-methoxy-2-nitrophenyl)-4-((4-methoxyphenyl)thio)butanamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-4-(4-methoxyphenyl)sulfanylbutanamide
• InChI: InChI=1S/C18H20N2O5S/c1-24-13-5-8-15(9-6-13)26-11-3-4-18(21)19-16-10-7-14(25-2)12-17(16)20(22)23/h5-10,12H,3-4,11H2,1-2H3,(H,19,21)
• InChI Key: DGAIAFDTRLSKCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCCCC(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol
• CAS No.: 941925-04-8

Description

N-(4-methoxy-2-nitrophenyl)-4-((4-methoxyphenyl)thio)butanamide is a useful research compound. Its molecular formula is C18H20N2O5S and its molecular weight is 376.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quantum Chemical Studies

• Structural Parameters and Molecular Properties : The pigment P.Y.74, structurally related to the compound , has been extensively studied for its structural parameters and molecular properties using quantum calculations. This pigment shows significant stability in its trans-trans structure and has notable HOMO-LUMO energy gaps, which are critical for its applications in the paint industry (Nghia et al., 2021).

Pharmacological Research

• Dual Inhibitor of Cyclooxygenase and Lipoxygenase Pathways : A butanamide derivative, S 19812, has been identified as a dual inhibitor of both cyclooxygenase and lipoxygenase pathways. This compound, although not the exact chemical , shares a similar structural motif and demonstrates significant potential in pain and inflammation models (Tordjman et al., 2003).

Synthesis of Derivatives

• Synthesis of Lipoxygenase Inhibitors : Research has been conducted on the synthesis of N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives. These compounds demonstrate good activity as lipoxygenase inhibitors, indicating potential therapeutic applications (Aziz‐ur‐Rehman et al., 2016).

Cytotoxicity Studies

• In Vitro Cytotoxicity of Thiocarbamide Derivatives : Various biologically active N, N′-disubstituted thiocarbamide compounds have been synthesized and tested for their cytotoxicity against multiple human cancer cell lines. These studies highlight the potential of similar compounds in cancer treatment (Pandey et al., 2019).

Antimicrobial and Anticancer Properties

• Antimicrobial, Anticancer, and Antileishmanial Activities : The synthesized compound N-[(4-methoxyphenyl)]-4-oxo-4-[oxy]butanamide demonstrated significant antimicrobial and anticancer activities. It also showed promising results in antileishmanial assays and interaction with SS-DNA, indicating its potential in various therapeutic applications (Sirajuddin et al., 2015).

Kinetics and Mechanism Studies

• Formation and Decomposition in Basic Medium : Studies have been conducted on the chemical behavior of 4-chloro-N-phenylbutanamides, which are structurally related to the compound . These studies provide insights into the kinetics and mechanisms of formation and decomposition of such compounds, which are relevant for understanding their potential applications (Sedlák et al., 2002).

Zinc(II) Carboxylate Complexes

• Synthesis and Biological Evaluation : Zinc(II) carboxylate complexes based on similar butanamide derivatives have been synthesized and characterized. These complexes demonstrate intercalative DNA interaction and possess significant antimicrobial and anti-leishmanial activities (Khan et al., 2021).